Cas no 617707-80-9 (Dibenzofuran, 1,3,7,9-tetrabromo-)

Dibenzofuran, 1,3,7,9-tetrabromo- structure
617707-80-9 structure
Product Name:Dibenzofuran, 1,3,7,9-tetrabromo-
CAS No:617707-80-9
MF:C12H4Br4O
MW:483.775560379028
CID:466766
PubChem ID:526281
Update Time:2025-04-19

Dibenzofuran, 1,3,7,9-tetrabromo- Chemical and Physical Properties

Names and Identifiers

    • Dibenzofuran, 1,3,7,9-tetrabromo-
    • 1,3,7,9-tetrabromodibenzofuran
    • 1,3,7,9-Tetrabromodibenzo[b,d]furan
    • PFKOPXBJSVTQLW-UHFFFAOYSA-N
    • 617707-80-9
    • DTXSID70335639
    • 1,3,7,9-tetrabromo-dibenzofuran
    • Inchi: 1S/C12H4Br4O/c13-5-1-7(15)11-9(3-5)17-10-4-6(14)2-8(16)12(10)11/h1-4H
    • InChI Key: PFKOPXBJSVTQLW-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2=C1C1C(=CC(=CC=1O2)Br)Br)Br

Computed Properties

  • Exact Mass: 479.69942
  • Monoisotopic Mass: 479.69957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14
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